Cas no 741682-84-8 (1-(3,4-difluorophenyl)cyclopentane-1-carboxylic acid)

1-(3,4-Difluorophenyl)cyclopentane-1-carboxylic acid is a fluorinated cyclopentane carboxylic acid derivative characterized by its unique structural features, including a difluorophenyl substituent and a cyclopentane ring. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in synthetic chemistry. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it valuable for structure-activity relationship studies. Its rigid cyclopentane backbone contributes to conformational constraint, which can be advantageous in designing bioactive molecules. The carboxylic acid functionality allows for further derivatization, enabling its use in amide or ester formations. Suitable for controlled reactions, it is typically handled under standard laboratory conditions.

1-(3,4-difluorophenyl)cyclopentane-1-carboxylic acid structure

741682-84-8 structure

Product Name:1-(3,4-difluorophenyl)cyclopentane-1-carboxylic acid

CAS No:741682-84-8

MF:C₁₂H₁₂F₂O₂

MW:226.219290733337

MDL:MFCD11037094

CID:541489

PubChem ID:57685581

Update Time:2025-10-18

1-(3,4-difluorophenyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- Cyclopentanecarboxylic acid, 1-(3,4-difluorophenyl)-
- 1-(3,4-difluorophenyl)cyclopentane-1-carboxylic acid
- 741682-84-8
- MFCD11037094
- SY225897
- SCHEMBL2794618
- A917496
- AC6724
- 1-(3,4-Difluorophenyl)cyclopentanecarboxylic acid
- EN300-1830244
- AKOS022930507
- DTXSID90727512
- MDL： MFCD11037094
- Inchi： 1S/C12H12F2O2/c13-9-4-3-8(7-10(9)14)12(11(15)16)5-1-2-6-12/h3-4,7H,1-2,5-6H2,(H,15,16)
- InChI Key： SVABUNFHZZCKJR-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1)C1(C(=O)O)CCCC1)F

Computed Properties

Exact Mass: 226.08053595g/mol
Monoisotopic Mass: 226.08053595g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 37.3Å²

1-(3,4-difluorophenyl)cyclopentane-1-carboxylic acid Pricemore >>

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eNovation Chemicals LLC	D778286-1g	1-(3,4-Difluorophenyl)cyclopentanecarboxylic Acid	741682-84-8	95%	1g	$690	2024-07-20
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Enamine	EN300-1830244-1.0g	1-(3,4-difluorophenyl)cyclopentane-1-carboxylic acid	741682-84-8		1g	$914.0	2023-06-01
Enamine	EN300-1830244-2.5g	1-(3,4-difluorophenyl)cyclopentane-1-carboxylic acid	741682-84-8		2.5g	$1791.0	2023-09-19
Enamine	EN300-1830244-5.0g	1-(3,4-difluorophenyl)cyclopentane-1-carboxylic acid	741682-84-8		5g	$2650.0	2023-06-01
Enamine	EN300-1830244-10.0g	1-(3,4-difluorophenyl)cyclopentane-1-carboxylic acid	741682-84-8		10g	$3929.0	2023-06-01
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